Cas no 18514-85-7 (4-Oxo-1,4-dihydrocinnoline-3-carboxylic acid)

• Product Name: 4-Oxo-1,4-dihydrocinnoline-3-carboxylic acid
• CAS No: 18514-85-7
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• MDL: MFCD18483294
• CID: 1031546
• PubChem ID: 318718
• Update Time: 2025-04-20

4-Oxo-1,4-dihydrocinnoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-1,4-dihydrocinnoline-3-carboxylic acid
• 4(1H)-oxocinnoline 3-carboxylic acid
• 4-oxo-1,4-dihydrocinnoline-3-carboxylic
• DTXSID40968256
• ZIPLRYYWAXPVMG-UHFFFAOYSA-N
• AKOS006343697
• SCHEMBL5908296
• MFCD04111189
• DB-349500
• 4-oxo-1H-cinnoline-3-carboxylic acid
• 3-Cinnolinecarboxylic acid, 1,4-dihydro-4-oxo-
• 4-Hydroxy-3-cinnolinecarboxylic acid
• 53512-17-7
• 4-Hydroxy-cinnoline-3-carboxylic acid
• A926660
• Z1169145139
• Oprea1_154077
• 4-Oxo-1,4-dihydro-3-cinnolinecarboxylic acid
• 4-Oxo-1,4-dihydrocinnoline-3-carboxylicacid
• G20912
• AC-27096
• CHEMBL4285460
• AKOS016012499
• NSC257421
• SY186843
• NSC-257421
• 18514-85-7
• NSC 257421
• CS-0005509
• 4-HYDROXYCINNOLINE-3-CARBOXYLIC ACID
• EN300-74333

• MDL： MFCD18483294
• Inchi： 1S/C9H6N2O3/c12-8-5-3-1-2-4-6(5)10-11-7(8)9(13)14/h1-4H,(H,10,12)(H,13,14)
• InChI Key： ZIPLRYYWAXPVMG-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=NNC2C=CC=CC=21

Computed Properties

• Exact Mass: 190.03788
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 419.2±55.0 °C at 760 mmHg
• Flash Point: 207.3±31.5 °C
• PSA: 83.31
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Oxo-1,4-dihydrocinnoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C